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Compound of Interest

Compound Name: 3'-Deoxy-3'-fluorothymidine-d3

Cat. No.: B13713544

Technical Guide: 3'-Deoxy-3'-fluorothymidine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3'-Deoxy-3'-fluorothymidine-d3,
a deuterated analog of the potent antiviral and cell proliferation imaging agent, 3'-Deoxy-3'-
fluorothymidine (Alovudine, FLT). This document outlines its chemical properties, suppliers,
and provides detailed experimental context for its application, primarily as an internal standard
in pharmacokinetic and metabolic studies involving its non-deuterated counterpart.

Core Compound Information

CAS Number: 1346523-18-9

Synonyms: 3'-Deoxy-3'-fluorothymidine-d3, Alovudine-d3, FLT-d3

Quantitative Data Summary
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Property Value Source

CAS Number 1346523-18-9 Pharmaffiliates

Molecular Formula C10H10D3FN204 Santa Cruz Biotechnology[1]
Molecular Weight 247.24 g/mol Santa Cruz Biotechnology[1]

) Inferred from non-deuterated
Appearance Solid ‘
orm

>98% ical for stable
Purity ) (typ General supplier information
isotope standards)

Inferred from non-deuterated

Storage 2-8°C
form
Verified Suppliers

Supplier Product Number Availability
Pharmaffiliates PA STI 026230 Inquire
Clinivex RCLST774532 Inquire
Santa Cruz Biotechnology sc-216620 Inquire[1]
Toronto Research Chemicals )

D235477 Inquire

(TRC)

Experimental Protocols

While specific experimental protocols for the direct use of 3'-Deoxy-3'-fluorothymidine-d3 are
not extensively published, its primary application is as an internal standard for the quantitative
analysis of 3'-Deoxy-3'-fluorothymidine (FLT) in biological matrices. The methodologies
provided below are for the non-deuterated, biologically active compound, [*8F]-FLT, which are
the experiments where the deuterated standard would be crucial for accurate quantification.

Protocol: In Vivo Positron Emission Tomography (PET)
Imaging of Tumor Proliferation with [*8F]-FLT
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This protocol outlines the key steps for assessing tumor cell proliferation using [*8F]-FLT PET, a
technique for which 3'-Deoxy-3'-fluorothymidine-d3 serves as a vital analytical standard.

1. Radiosynthesis of [*8F]-FLT:
e [8F]Fluoride is produced via a cyclotron.

o The radiosynthesis is typically performed using an automated synthesis module. A common
precursor is 2,3'-anhydro-5'-O-(4,4'-dimethoxytriphenylmethyl)-thymidine (DMT-AThy).

o The labeling reaction involves nucleophilic substitution of the anhydro ring with [*8F]fluoride
at elevated temperatures (e.g., 160°C for 10 minutes).

e Subsequent deprotection (removal of the DMT group) and purification via high-performance
liquid chromatography (HPLC) yields high-purity [*8F]-FLT.

e Quality control is performed to ensure radiochemical purity (>98%) and specific activity.
2. Animal Handling and Tumor Model:

e Animal studies are conducted in accordance with institutional animal care and use
committee (IACUC) guidelines.

e Tumor xenografts are established in immunocompromised mice (e.g., BALB/c nude mice) by
subcutaneous injection of a cancer cell line (e.g., HeLa, SCCVII).[2]

e Tumor growth is monitored, and imaging studies are initiated when tumors reach a specified
volume.

3. [*8F]-FLT PET/CT Imaging Procedure:[3]
e Animals are fasted for a minimum of 3 hours prior to imaging.
e Asingle intravenous injection of [8F]-FLT (typically 184-360 MBq) is administered.[3]

e Dynamic PET imaging is performed over a period of 60-120 minutes. A typical dynamic
sequence consists of multiple frames of increasing duration.[4]
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e ACT scan is acquired for attenuation correction and anatomical localization of the tumor.
e Images are reconstructed using appropriate algorithms (e.g., filtered back-projection).
4. Image Analysis:

o Regions of interest (ROIs) are drawn on the PET images over the tumor, bone marrow (as a
positive control for proliferation), and muscle (as a negative control).[4]

o Time-activity curves (TACs) are generated for each ROI.
o Quantitative analysis can be performed using various methods:

o Standardized Uptake Value (SUV): A semi-quantitative measure of tracer uptake,
calculated as the decay-corrected tissue radioactivity concentration normalized to the
injected dose and body weight.

o Kinetic Modeling: A more quantitative approach that uses the TACs and an arterial input
function (derived from blood sampling or an image-derived input function from a major
artery) to estimate parameters such as the metabolic flux of FLT (KFLT).[4]

5. Biodistribution and Ex Vivo Analysis:

o Following the final imaging session, animals are euthanized, and tissues of interest (tumor,
blood, major organs) are collected.

o The radioactivity in each tissue is measured using a gamma counter to determine the
percentage of injected dose per gram of tissue (%ID/qg).

e Tumor tissue can be further analyzed by immunohistochemistry for proliferation markers like
Ki-67 to correlate with [*8F]-FLT uptake.

Diagrams
Cellular Uptake and Metabolism of 3'-Deoxy-3'-
fluorothymidine (FLT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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